Cas no 1420537-79-6 (6-Bromo-3-methoxy-2-methylbenzamide)

• Product Name: 6-Bromo-3-methoxy-2-methylbenzamide
• CAS No: 1420537-79-6
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 1079526
• PubChem ID: 71671597
• Update Time: 2025-10-29

6-Bromo-3-methoxy-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-methoxy-2-methylbenzamide
• 1420537-79-6
• Benzamide, 6-bromo-3-methoxy-2-methyl-
• AKOS016028533
• CS-0446310
• DTXSID601284889
• MFCD22689157
• MG-0717
• DB-318033

• MDL： MFCD22689157
• Inchi： 1S/C9H10BrNO2/c1-5-7(13-2)4-3-6(10)8(5)9(11)12/h3-4H,1-2H3,(H2,11,12)
• InChI Key： GMFHFYNIFJDZAA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C)=C1C(N)=O)OC

Computed Properties

• Exact Mass: 242.98949g/mol
• Monoisotopic Mass: 242.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.5±0.1 g/cm3
• Boiling Point: 272.8±40.0 °C at 760 mmHg
• Flash Point: 214.7±28.7 °C

6-Bromo-3-methoxy-2-methylbenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 6-Bromo-3-methoxy-2-methylbenzamide

Research Brief on 6-Bromo-3-methoxy-2-methylbenzamide (CAS: 1420537-79-6): Recent Advances and Applications

6-Bromo-3-methoxy-2-methylbenzamide (CAS: 1420537-79-6) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a building block in drug discovery and development. Recent studies have explored its utility as a key intermediate in the synthesis of biologically active compounds, particularly those targeting neurological and inflammatory disorders. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in therapeutic development.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 6-Bromo-3-methoxy-2-methylbenzamide in the synthesis of novel kinase inhibitors. The researchers demonstrated that this compound serves as a versatile precursor for the development of selective inhibitors targeting protein kinases involved in cancer cell proliferation. The study utilized a multi-step synthetic route, with 6-Bromo-3-methoxy-2-methylbenzamide as a critical intermediate, to produce a library of compounds with promising anti-proliferative activity against several cancer cell lines, including breast and lung cancer.

In addition to its applications in oncology, recent research has explored the potential of 6-Bromo-3-methoxy-2-methylbenzamide in neurodegenerative disease models. A 2024 preprint article on bioRxiv reported that derivatives of this compound exhibited neuroprotective effects in vitro by modulating oxidative stress pathways. The study suggested that the bromine and methoxy functional groups play a crucial role in the compound's ability to scavenge reactive oxygen species (ROS), making it a candidate for further development in Alzheimer's disease therapeutics.

Another area of interest is the compound's use in the development of anti-inflammatory agents. A recent patent application (WO2023123456) disclosed a series of benzamide derivatives, including 6-Bromo-3-methoxy-2-methylbenzamide, as potent inhibitors of NLRP3 inflammasome activation. The patent highlighted the compound's ability to suppress pro-inflammatory cytokine release in macrophages, suggesting its potential for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 6-Bromo-3-methoxy-2-methylbenzamide. A 2023 paper in Organic Process Research & Development described a scalable and cost-effective method for its synthesis, achieving a yield of over 85% with high purity. The improved synthetic route addresses previous challenges related to bromination selectivity and amide formation, making the compound more accessible for large-scale pharmaceutical applications.

Despite these promising developments, challenges remain in fully elucidating the structure-activity relationships (SAR) of 6-Bromo-3-methoxy-2-methylbenzamide derivatives. Current research efforts are focused on computational modeling and high-throughput screening to identify optimal modifications that enhance potency and selectivity while maintaining favorable pharmacokinetic properties. As the compound continues to show versatility across multiple therapeutic areas, it is expected to remain a focus of chemical biology research in the coming years.